Cas no 118659-42-0 (4-prop-1-enoxybutan-1-ol)

• Product Name: 4-prop-1-enoxybutan-1-ol
• CAS No: 118659-42-0
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 2615872
• PubChem ID: 54350899
• Update Time: 2025-04-21

4-prop-1-enoxybutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-prop-1-enoxybutan-1-ol
• 4(1-propenoxy)-1-butanol
• DTXSID00710758
• SCHEMBL1475753
• 4-[(Prop-1-en-1-yl)oxy]butan-1-ol
• UFRCCJVCWZAEBT-UHFFFAOYSA-N
• 4-(1-propenyloxy)butane-1-ol
• 118659-42-0

• Inchi： 1S/C7H14O2/c1-2-6-9-7-4-3-5-8/h2,6,8H,3-5,7H2,1H3
• InChI Key： UFRCCJVCWZAEBT-UHFFFAOYSA-N
• SMILES： O(C=CC)CCCCO

Computed Properties

• Exact Mass: 130.099379685Da
• Monoisotopic Mass: 130.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų